Cas no 2227772-33-8 ((1R)-2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• CAS No: 2227772-33-8
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 6034749
• PubChem ID: 165883381
• Update Time: 2025-05-21

(1R)-2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• 2227772-33-8
• EN300-1952426
• (1R)-2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)8(15)6-5-13-14-4-2-1-3-7(6)14/h1-5,8,15H/t8-/m1/s1
• InChI Key： XVEZVKPGOXOSPT-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=NN2C=CC=CC2=1)O)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.5Ų

Additional information on (1R)-2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol

Compound CAS No. 2227772-33-8: (1R)-2,2,2-Trifluoro-1-{Pyrazolo[1,5-a]Pyridin-3-Yl}Ethan-1-Ol

The compound with CAS No. 2227772-33-8, named (1R)-2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a trifluoroethyl alcohol group with a pyrazolo[1,5-a]pyridine moiety. The trifluoroethyl alcohol group contributes to the molecule's hydrophobicity and reactivity, while the pyrazolo[1,5-a]pyridine ring system imparts aromatic stability and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The pyrazolo[1,5-a]pyridine core is known for its ability to act as a scaffold for various bioactive molecules. For instance, researchers have explored its role in modulating kinase activity and its potential as an inhibitor of protein-protein interactions. The trifluoromethyl group in this compound further enhances its pharmacokinetic properties, such as increased lipophilicity and improved absorption in biological systems.

The synthesis of (1R)-2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol involves a multi-step process that typically includes the formation of the pyrazolo[1,5-a]pyridine ring followed by nucleophilic substitution or coupling reactions to introduce the trifluoroethyl alcohol moiety. The stereochemistry at the chiral center (denoted by the R configuration) is critical for determining the compound's biological activity and must be carefully controlled during synthesis.

In terms of applications, this compound has shown promise in several therapeutic areas. For example, its ability to inhibit specific enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drug development. Additionally, the trifluoromethyl group's electron-withdrawing properties can enhance the molecule's ability to act as a substrate for cytochrome P450 enzymes, making it useful in studying drug metabolism pathways.

Recent advancements in computational chemistry have also enabled researchers to predict the compound's behavior in various biological systems with greater accuracy. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, high-throughput screening assays have demonstrated its selectivity towards certain receptors over others, underscoring its potential as a lead compound in drug design.

The integration of this compound into medicinal chemistry pipelines has been facilitated by its modular structure. The trifluoroethyl alcohol group can be readily modified to explore structure-activity relationships (SAR), while the pyrazolo[1,5-a]pyridine core provides a stable platform for further functionalization. This flexibility has made it a valuable tool for chemists seeking to optimize bioavailability and efficacy in preclinical models.

In conclusion, (1R)-2,2,2-trifluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol (CAS No. 2227772-33-8) represents a cutting-edge molecule with diverse applications in chemical research and pharmaceutical development. Its unique structure and promising biological properties make it an attractive candidate for advancing therapeutic interventions across multiple disease states.